Cas no 59254-24-9 (4-methoxy-1-benzofuran-7-carbaldehyde)

4-Methoxy-1-benzofuran-7-carbaldehyde is a versatile aromatic aldehyde derivative featuring a benzofuran core substituted with a methoxy group at the 4-position and a formyl group at the 7-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and functional materials. Its reactive aldehyde group enables further derivatization through condensation, reduction, or nucleophilic addition reactions, while the methoxy substituent enhances electron density, influencing reactivity and selectivity. The benzofuran scaffold contributes to its utility in medicinal chemistry, where such frameworks are often explored for bioactive properties. Suitable for controlled reactions, it offers synthetic flexibility under standard laboratory conditions.
4-methoxy-1-benzofuran-7-carbaldehyde structure
59254-24-9 structure
Product Name:4-methoxy-1-benzofuran-7-carbaldehyde
CAS No:59254-24-9
MF:C10H8O3
MW:176.168723106384
CID:1617117
PubChem ID:12269535
Update Time:2025-08-05

4-methoxy-1-benzofuran-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 7-Benzofurancarboxaldehyde, 4-methoxy-
    • 4-methoxy-1-benzofuran-7-carbaldehyde
    • EN300-1613991
    • XMUBOIWJKZIQSR-UHFFFAOYSA-N
    • 59254-24-9
    • DB-185068
    • SCHEMBL2264012
    • 4-methoxybenzofuran-7-carbaldehyde
    • 4-Methoxy-7-benzofurancarboxaldehyde
    • Inchi: 1S/C10H8O3/c1-12-9-3-2-7(6-11)10-8(9)4-5-13-10/h2-6H,1H3
    • InChI Key: XMUBOIWJKZIQSR-UHFFFAOYSA-N
    • SMILES: O1C=CC2C(=CC=C(C=O)C1=2)OC

Computed Properties

  • Exact Mass: 176.04734
  • Monoisotopic Mass: 176.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1613991-0.05g
4-methoxy-1-benzofuran-7-carbaldehyde
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$924.0 2023-06-04
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$1056.0 2023-06-04
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EN300-1613991-1.0g
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$1100.0 2023-06-04
Enamine
EN300-1613991-2.5g
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$2155.0 2023-06-04
Enamine
EN300-1613991-5.0g
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Enamine
EN300-1613991-10.0g
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$4729.0 2023-06-04
Enamine
EN300-1613991-50mg
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$1068.0 2023-09-23
Enamine
EN300-1613991-100mg
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